Methyl 3-[5-(chloromethyl)-1,2,4-oxadiazol-3-yl]-4-methoxybenzoate

Specification

• CAS No.: 1119450-91-7
• Molecular Formula: C12H11ClN2O4
• Molecular Weight: 282.68 g/mol
• IUPAC Name: methyl 3-[5-(chloromethyl)-1,2,4-oxadiazol-3-yl]-4-methoxybenzoate
• Standard InChI: InChI=1S/C12H11ClN2O4/c1-17-9-4-3-7(12(16)18-2)5-8(9)11-14-10(6-13)19-15-11/h3-5H,6H2,1-2H3
• Standard InChI Key: XMNNMKJEUAPMAY-UHFFFAOYSA-N
• SMILES: COC1=C(C=C(C=C1)C(=O)OC)C2=NOC(=N2)CCl
• Canonical SMILES: COC1=C(C=C(C=C1)C(=O)OC)C2=NOC(=N2)CCl

Introduction

Property	Value
CAS Number	1119450-91-7
IUPAC Name	methyl 3-[5-(chloromethyl)-1,2,4-oxadiazol-3-yl]-4-methoxybenzoate
Molecular Formula	C12H11ClN2O4
Molecular Weight	282.68 g/mol
MDL Number	MFCD12026873
Standard InChI	InChI=1S/C12H11ClN2O4/c1-17-9-4-3-7(12(16)18-2)5-8(9)11-14-10(6-13)19-15-11/h3-5H,6H2,1-2H3
Standard InChIKey	XMNNMKJEUAPMAY-UHFFFAOYSA-N
SMILES	COC1=C(C=C(C=C1)C(=O)OC)C2=NOC(=N2)CCl

The structural characteristics of this compound contribute to its physicochemical properties, including solubility, stability, and reactivity patterns. The combination of aromatic and heterocyclic components, along with functional groups like the ester and methoxy substituents, influences its interaction with various solvents and reagents. The oxadiazole ring confers a degree of planarity and rigidity to the molecule, which can affect its ability to interact with biological targets through non-covalent interactions. These features collectively determine the compound's behavior in chemical reactions and its potential utility in research applications.

Synthesis and Preparation

The synthesis of Methyl 3-[5-(chloromethyl)-1,2,4-oxadiazol-3-yl]-4-methoxybenzoate typically involves multi-step organic synthesis procedures that require precise reaction conditions and purification techniques. While the exact synthesis pathway may vary depending on the starting materials and desired purity, a general approach often involves the reaction of a chloromethyl-substituted oxadiazole with a methoxybenzoic acid derivative. This process requires careful control of reaction parameters to ensure high yield and purity of the final product.